Cas no 2059927-69-2 (1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid)
1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Proline, 5-[(methylamino)methyl]-1-(1-methyl-1H-pyrrol-3-yl)-
- 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid
-
- MDL: MFCD30499409
- Inchi: 1S/C12H19N3O2/c1-13-7-9-3-4-11(12(16)17)15(9)10-5-6-14(2)8-10/h5-6,8-9,11,13H,3-4,7H2,1-2H3,(H,16,17)/t9?,11-/m0/s1
- InChI Key: JJBDBLIGNSJKGA-UMJHXOGRSA-N
- SMILES: C(O)(=O)[C@@H]1CCC(CNC)N1C1C=CN(C)C=1
1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078003-1g |
1-(1-Methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 95% | 1g |
¥6461.0 | 2023-03-11 | |
| Enamine | EN300-337876-0.05g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 0.05g |
$1091.0 | 2023-09-03 | ||
| Enamine | EN300-337876-0.1g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 0.1g |
$1144.0 | 2023-09-03 | ||
| Enamine | EN300-337876-0.25g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 0.25g |
$1196.0 | 2023-09-03 | ||
| Enamine | EN300-337876-0.5g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 0.5g |
$1247.0 | 2023-09-03 | ||
| Enamine | EN300-337876-1.0g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-337876-2.5g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 2.5g |
$2548.0 | 2023-09-03 | ||
| Enamine | EN300-337876-5.0g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 5.0g |
$3770.0 | 2023-02-23 | ||
| Enamine | EN300-337876-10.0g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 10.0g |
$5590.0 | 2023-02-23 | ||
| Enamine | EN300-337876-1g |
1-(1-methyl-1H-pyrrol-3-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid |
2059927-69-2 | 1g |
$1299.0 | 2023-09-03 |
1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid
Introduction to 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid (CAS No. 2059927-69-2)
1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid, identified by its CAS number 2059927-69-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core, which is a structural motif frequently encountered in biologically active agents. The presence of multiple functional groups, including an amino group and a carboxylic acid moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.
The structure of 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid exhibits a high degree of complexity, which is reflected in its intricate arrangement of atoms and bonds. The pyrrolidine ring itself is a key feature, providing a stable scaffold that can interact with biological targets in various ways. The methylamino substituent at the 5-position introduces a basic nitrogen atom, which can participate in hydrogen bonding or ionic interactions, enhancing the compound's potential for binding to biological receptors. Additionally, the carboxylic acid group at the 2-position offers further opportunities for chemical modification and functionalization, making it a versatile building block for synthesizing more complex derivatives.
In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine-based scaffolds. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The biological activity of 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid has been the subject of several studies aimed at elucidating its potential pharmacological effects. Preliminary research suggests that this compound may exhibit inhibitory properties against certain enzymes and receptors involved in disease pathways.
One of the most compelling aspects of this compound is its potential as a drug candidate. The unique combination of functional groups allows for diverse chemical modifications, enabling researchers to optimize its properties for specific therapeutic applications. For instance, the introduction of additional substituents or modifications could enhance its solubility, improve its metabolic stability, or increase its binding affinity to target proteins. These modifications are crucial steps in the drug development process, as they can significantly impact the compound's efficacy and safety profile.
The synthesis of 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid represents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled the construction of intricate molecular frameworks that were previously inaccessible. These advancements have not only facilitated the preparation of this compound but also opened up new avenues for exploring related structures.
Recent studies have highlighted the importance of understanding the pharmacokinetic properties of novel compounds like 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining whether a drug will be effective in vivo. Researchers are employing sophisticated computational methods and experimental techniques to predict and analyze these properties early in the drug discovery process. This approach helps to identify promising candidates more quickly and reduces the time and cost associated with developing new therapies.
The potential applications of this compound are vast and span multiple therapeutic areas. In oncology, for example, pyrrolidine-based molecules have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. In neurology, these compounds may serve as candidates for treating neurological disorders by interacting with specific neurotransmitter receptors or ion channels. Additionally, their anti-inflammatory properties make them attractive candidates for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.
As research continues to uncover new insights into the mechanisms of action of this compound, it is likely that its therapeutic potential will be further expanded. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and innovative technologies, scientists can accelerate the development of novel treatments that address unmet medical needs.
The future directions for studying 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid are numerous and exciting. Further exploration of its biological activity through high-throughput screening assays will help identify new targets and validate its therapeutic potential. Additionally, structural optimization studies will aim to enhance its potency and selectivity while minimizing side effects. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that effectively interact with biological systems.
In conclusion, 1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid (CAS No. 2059927-69-2) represents a fascinating subject of study with significant potential in pharmaceutical chemistry. Its complex structure, diverse functional groups, and promising biological activity make it an attractive candidate for further research and development. As scientific knowledge continues to advance,this compound is poised to play an important role in shaping the future landscape of drug discovery。
2059927-69-2 (1-(1-methyl-1H-pyrrol-3-yl)-5-(methylamino)methylpyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)